4-(2-Amino-4-chloroanilino)thiophene-3-carbonitrile

• CAS No.: 61325-31-3
• Molecular Formula: C11H8ClN3S
• Molecular Weight: 249.72 g/mol
• IUPAC Name: 4-(2-amino-4-chloroanilino)thiophene-3-carbonitrile
• InChI: InChI=1S/C11H8ClN3S/c12-8-1-2-10(9(14)3-8)15-11-6-16-5-7(11)4-13/h1-3,5-6,15H,14H2
• InChI Key: CBDBOPRMOSLMKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)NC2=CSC=C2C#N

Description

4-(2-Amino-4-chloroanilino)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C11H8ClN3S and its molecular weight is 249.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile (17.18 g, 0.06 mol) was hydrogenated in ethanol (300 ml) and ethyl acetate (100 ml) using a palladium/charcoal catalyst (3.5 g, 10%) in a Parr hydrogenator to give 3-(4-Chloro-2-aminoanilino)-thiophene-4-nitrile. After two hours, the reaction was complete, the catalyst was filtered off and the solution was evaporated to dryness under vacuum.